Cas no 1805744-20-0 (5-(3-Chloropropyl)-2-hydroxybenzyl chloride)

• Product Name: 5-(3-Chloropropyl)-2-hydroxybenzyl chloride
• CAS No: 1805744-20-0
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• CID: 4981643
• Update Time: 2025-06-26

5-(3-Chloropropyl)-2-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-2-hydroxybenzyl chloride

• Inchi： 1S/C10H12Cl2O/c11-5-1-2-8-3-4-10(13)9(6-8)7-12/h3-4,6,13H,1-2,5,7H2
• InChI Key： IUKZFYHSTUPXFG-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(CCl)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 5-(3-Chloropropyl)-2-hydroxybenzyl chloride

Professional Introduction to 5-(3-Chloropropyl)-2-hydroxybenzyl Chloride (CAS No. 1805744-20-0)

5-(3-Chloropropyl)-2-hydroxybenzyl chloride, with the chemical formula C₁₀H₁₂Cl₂O, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS NO.1805744-20-0, has garnered attention due to its versatile applications in drug synthesis and molecular biology studies. The presence of both a hydroxyl group and a chloro-substituted propyl chain makes it a valuable intermediate in the development of various therapeutic agents.

The structural characteristics of 5-(3-Chloropropyl)-2-hydroxybenzyl chloride contribute to its reactivity, making it a useful building block in organic synthesis. The hydroxyl group (-OH) provides a site for further functionalization, while the chloro-substituted propyl chain (-CH₂-CH₂-CH₂Cl) enhances its compatibility with nucleophilic substitution reactions. These features have been exploited in recent research to develop novel compounds with potential pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors for various diseases, including cancer and neurological disorders. 5-(3-Chloropropyl)-2-hydroxybenzyl chloride has been employed in the synthesis of such inhibitors due to its ability to undergo selective modifications. For instance, researchers have utilized this compound to create derivatives that target specific enzymes involved in disease pathways. One notable application has been in the development of kinase inhibitors, where the benzyl chloride moiety facilitates the introduction of pharmacophores that enhance binding affinity.

The compound's role in drug discovery has been further highlighted by its use in combinatorial chemistry libraries. These libraries are essential tools for high-throughput screening, allowing researchers to identify lead compounds with desired biological activities. The structural diversity offered by 5-(3-Chloropropyl)-2-hydroxybenzyl chloride makes it an ideal candidate for generating novel molecular structures. Such libraries have been instrumental in identifying new therapeutic agents that could address unmet medical needs.

Moreover, 5-(3-Chloropropyl)-2-hydroxybenzyl chloride has found applications in the field of biomaterials and nanotechnology. Its ability to form stable complexes with other molecules has been explored for drug delivery systems. For example, researchers have incorporated this compound into polymeric nanoparticles designed to enhance the bioavailability of therapeutic agents. The chloro-substituent on the propyl chain allows for covalent linking to other biomolecules, improving the stability and targeting efficiency of these delivery systems.

The synthesis of 5-(3-Chloropropyl)-2-hydroxybenzyl chloride involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the chlorination of a hydroxybenzyl derivative followed by propylation. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. These improvements have been driven by the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

In conclusion, 5-(3-Chloropropyl)-2-hydroxybenzyl chloride (CAS NO.1805744-20-0) is a versatile compound with significant applications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, particularly those targeting cancer and neurological disorders. The compound's role in combinatorial chemistry libraries and drug delivery systems underscores its importance in advancing medical science. As research continues to uncover new applications, 5-(3-Chloropropyl)-2-hydroxybenzyl chloride is poised to remain a cornerstone in synthetic chemistry and drug discovery.